5-(Difluoromethoxy)-2-fluorobenzoic acid

Specification

• CAS No.: 1214383-11-5
• Molecular Formula: C8H5F3O3
• Molecular Weight: 206.12 g/mol
• IUPAC Name: 5-(difluoromethoxy)-2-fluorobenzoic acid
• Standard InChI: InChI=1S/C8H5F3O3/c9-6-2-1-4(14-8(10)11)3-5(6)7(12)13/h1-3,8H,(H,12,13)
• Standard InChI Key: OEBLBSRRDVNQSM-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1OC(F)F)C(=O)O)F
• Canonical SMILES: C1=CC(=C(C=C1OC(F)F)C(=O)O)F

Introduction

Chemical Identity and Properties

5-(Difluoromethoxy)-2-fluorobenzoic acid is identified by the CAS number 1214383-11-5 and has a molecular formula of C8H5F3O3 with a molecular weight of 206.1 g/mol. The compound features a benzoic acid core structure with a difluoromethoxy group (-OCHF2) at position 5 and a fluorine atom at position 2.

The structural characteristics of this compound are particularly noteworthy due to the presence of the difluoromethoxy group, which confers specific chemical and physical properties that differentiate it from other benzoic acid derivatives. The presence of fluorine atoms contributes to enhanced metabolic stability and lipophilicity, properties highly valued in pharmaceutical development.

Physical Properties

While specific physical property data for 5-(Difluoromethoxy)-2-fluorobenzoic acid is limited in the available research, the compound is known to exist as a solid at room temperature. Based on structural similarities with related compounds, it likely exhibits properties typical of fluorinated benzoic acids, including moderate to high melting points and limited water solubility.

Structural Identifiers

The compound can be uniquely identified through various chemical notation systems. Although complete spectroscopic data isn't available in the search results, related compounds with similar structural features provide insight into its characteristic spectral properties.

Isomeric Relationships and Structural Comparisons

An interesting aspect of 5-(Difluoromethoxy)-2-fluorobenzoic acid is its relationship to several structural isomers that appear in chemical databases and commercial catalogs. These include:

• 2-(Difluoromethoxy)-5-fluorobenzoic acid (also associated with CAS 1214383-11-5)

• 4-(Difluoromethoxy)-2-fluorobenzoic acid (CAS 1017779-52-0)

The assignment of the same CAS number to both 5-(Difluoromethoxy)-2-fluorobenzoic acid and 2-(Difluoromethoxy)-5-fluorobenzoic acid suggests potential confusion in nomenclature conventions or database entries. This highlights the importance of using multiple identifiers when working with such specialized compounds.

Comparative Analysis with Related Compounds

The table below compares key features of 5-(Difluoromethoxy)-2-fluorobenzoic acid with structurally related compounds:

Compound	Molecular Formula	Molecular Weight	Key Structural Feature	CAS Number
5-(Difluoromethoxy)-2-fluorobenzoic acid	C8H5F3O3	206.1 g/mol	-OCHF2 at position 5, F at position 2	1214383-11-5
2-(Difluoromethoxy)-5-fluorobenzoic acid	C8H5F3O3	206.1 g/mol	-OCHF2 at position 2, F at position 5	1214383-11-5*
2-(Difluoromethoxy)benzoic acid	C8H6F2O3	188.13 g/mol	-OCHF2 at position 2, no additional F	97914-59-5

*Note: Same CAS assignment suggests potential nomenclature confusion

These structural variations, while subtle, can significantly impact the compounds' chemical reactivity, biological activity, and physical properties.

Reaction Type	Common Reagents	Typical Conditions	Notes
Esterification	Thionyl dichloride, alcohols	0°C to reflux	Good yields (>80%) reported for similar compounds
Amide Formation	Coupling agents (EDC, HATU), amines	Room temperature	Requires base (DIPEA, TEA)
Hydrolysis	Aqueous base or acid	Varied temperatures	For converting esters to acids

Applications and Significance

5-(Difluoromethoxy)-2-fluorobenzoic acid is described as a "versatile small molecule scaffold", indicating its utility in various chemical applications, particularly in pharmaceutical research and development.

Research and Pharmaceutical Applications

The strategic placement of fluorine atoms and the difluoromethoxy group makes this compound potentially valuable in:

• Medicinal chemistry as a building block for drug candidates

• Structure-activity relationship (SAR) studies

• Probe development for biological systems

• Fragment-based drug discovery approaches

Fluorinated compounds often display enhanced metabolic stability, membrane permeability, and target binding affinity compared to their non-fluorinated counterparts, making them attractive in pharmaceutical development.

Quantity	Price	Estimated Delivery to US
50mg	772.00 €	Tuesday, June 3, 2025
500mg	2,244.00 €	Tuesday, June 3, 2025

This pricing reflects the specialized nature of the compound and the complexity involved in its synthesis and purification.

Analytical Considerations

While specific analytical data for 5-(Difluoromethoxy)-2-fluorobenzoic acid is limited in the search results, standard analytical techniques employed for similar compounds typically include:

• Nuclear Magnetic Resonance (NMR) spectroscopy

• Mass Spectrometry (MS)

• Infrared (IR) spectroscopy

• High-Performance Liquid Chromatography (HPLC)

For related compounds, characteristic NMR signals can provide insight into the expected spectral patterns for 5-(Difluoromethoxy)-2-fluorobenzoic acid.